2-(Trifluoromethyl)quinoline-5-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives can be achieved through various methods. For instance, the Suzuki–Miyaura coupling is a widely applied transition metal catalyzed carbon–carbon bond forming reaction . Another method involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide as sulfurizing agents .Scientific Research Applications
Antiviral Agents
The TFM group has been harnessed in the design of antiviral agents. For instance, a molecule containing a -CF₃ group attached to a tertiary stereogenic center in a heteroaliphatic ring exhibited improved drug potency against reverse transcriptase enzyme inhibition. This enhancement is attributed to the lowering of the pKa of the cyclic carbamate through a key hydrogen bonding interaction with the protein .
β-Secretase (BACE) Inhibitors
5-(Trifluoromethyl)pyridine-2-carboxylic acid: , an intermediate synthesized from 2-(Trifluoromethyl)quinoline-5-carboxylic acid, is used in the synthesis of BACE inhibitors. These inhibitors play a crucial role in Alzheimer’s disease research by targeting β-secretase, an enzyme involved in amyloid plaque formation .
Enhancing siRNA Delivery
Extracellular synthetic nucleic acids, such as small interfering RNAs (siRNAs), face challenges in reaching their intended targets efficiently. However, delivery methods like cell-penetrating peptides (CPPs) can enhance siRNA transport. Incorporating the TFM group into these delivery systems could potentially enhance the potency of siRNA-based therapeutic agents .
Pharmacophore Design
The TFM group serves as a valuable pharmacophore in drug design. Researchers have explored its incorporation into various drug molecules approved by the US Food and Drug Administration (FDA). Understanding the detailed chemistry of FDA-approved drugs containing the TFM group over the past two decades provides insights into their syntheses and therapeutic uses .
Agrochemicals and Catalysis
Organo-fluorine chemistry, including TFM-containing compounds, has applications beyond medicine. These compounds exhibit unique behaviors due to fluorine incorporation. In addition to pharmaceuticals, they find use in agrochemicals and catalysis. Their stability and reactivity make them valuable tools in these fields .
Electronics and Materials Science
While not directly related to 2-(Trifluoromethyl)quinoline-5-carboxylic acid, the broader field of organo-fluorine chemistry impacts electronics and materials science. Fluorine-containing compounds contribute to the development of high-performance materials, such as polymers, liquid crystals, and semiconductors .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target peripheral sensory trigeminal nerves .
Mode of Action
It’s worth noting that similar compounds have been found to act as antagonists to the calcitonin gene-related peptide (cgrp) receptor, which is produced by peripheral sensory trigeminal nerves .
Result of Action
Compounds with similar structures have been known to affect the meningeal blood vessels and dura, which are pain-sensitive and innervated by peripheral sensory trigeminal nerves .
properties
IUPAC Name |
2-(trifluoromethyl)quinoline-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO2/c12-11(13,14)9-5-4-6-7(10(16)17)2-1-3-8(6)15-9/h1-5H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICJUSTJVYPTNMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CC(=NC2=C1)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)quinoline-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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